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Compound of Interest

Compound Name: 2-Ethylcyclohexanol

Cat. No.: B1581418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available thermodynamic property data for 2-
Ethylcyclohexanol (CAS No: 3760-20-1, Molecular Formula: C₈H₁₆O).[1][2] Due to a notable

scarcity of experimentally determined thermodynamic values in publicly accessible literature,

this document primarily presents data derived from computational models. It is crucial for

researchers to consider this context when utilizing these values for critical applications. This

guide also outlines established experimental protocols for the determination of key

thermodynamic properties applicable to liquid alcohols like 2-Ethylcyclohexanol.

Core Thermodynamic Data
The following table summarizes the calculated thermodynamic properties of 2-
Ethylcyclohexanol. These values have been predominantly sourced from estimations using

the Joback and Crippen methods and should be used as a reference with the understanding

that they are not derived from direct experimental measurement.[3]
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Thermodynami
c Property

Symbol Value Unit
Source/Metho
d

Standard

Thermodynamic

Properties

Molar Mass M 128.21 g/mol IUPAC[2]

Standard Gibbs

Free Energy of

Formation

ΔfG° -103.60 kJ/mol
Joback

Method[3]

Enthalpy of

Formation (Ideal

Gas)

ΔfH°gas -326.70 kJ/mol
Joback

Method[3]

Enthalpy of

Fusion at

Standard

Conditions

ΔfusH° 13.47 kJ/mol
Joback

Method[3]

Enthalpy of

Vaporization at

Standard

Conditions

ΔvapH° 50.20 kJ/mol
Joback

Method[3]

Phase Transition

Properties

Normal Boiling

Point
Tboil 489.50 K

Joback

Method[3]

Normal Melting

(Fusion) Point
Tfus 243.88 K

Joback

Method[3]

Critical

Properties

Critical

Temperature
Tc 679.78 K

Joback

Method[3]
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Critical Pressure Pc 3372.36 kPa
Joback

Method[3]

Critical Volume Vc 0.434 m³/kmol
Joback

Method[3]

Other Properties

Log10 of Water

Solubility
log10WS -2.20

Crippen

Method[3]

Octanol/Water

Partition

Coefficient

logPoct/wat 1.948
Crippen

Method[3]

Experimental Protocols for Thermodynamic
Property Determination
While specific experimental data for 2-Ethylcyclohexanol is limited, the following are detailed,

high-precision methodologies that are standard for determining the thermodynamic properties

of liquid alcohols.

Enthalpy of Combustion and Formation
The standard enthalpy of formation of an organic compound is often determined indirectly from

its enthalpy of combustion.

Apparatus: A high-precision bomb calorimeter is the standard instrument for this

measurement.

Procedure:

A precisely weighed sample of 2-Ethylcyclohexanol is placed in a crucible within the

bomb calorimeter.

The bomb is sealed and pressurized with a known excess of pure oxygen.
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The bomb is submerged in a known mass of water in a well-insulated container (the

calorimeter).

The initial temperature of the water is recorded with high precision.

The sample is ignited electrically.

The final, equilibrium temperature of the water is recorded after combustion is complete.

The heat of combustion is calculated from the temperature rise, the heat capacity of the

calorimeter system, and the mass of the sample.

Calculation of Enthalpy of Formation: The standard enthalpy of formation (ΔfH°) is then

calculated using Hess's Law, from the experimentally determined enthalpy of combustion

(ΔcH°) and the known standard enthalpies of formation of the combustion products (CO₂ and

H₂O).

Enthalpy of Vaporization
The enthalpy of vaporization can be determined by measuring the vapor pressure of the

substance as a function of temperature.

Apparatus: A static or dynamic vapor pressure apparatus.

Procedure (Static Method):

A sample of purified 2-Ethylcyclohexanol is placed in a thermostatted vessel connected

to a pressure measuring system.

The sample is thoroughly degassed to remove any dissolved gases.

The temperature of the vessel is precisely controlled and varied in steps.

At each temperature, the system is allowed to reach equilibrium, and the vapor pressure is

recorded.

Calculation: The enthalpy of vaporization (ΔvapH) is determined from the slope of a plot of

the natural logarithm of the vapor pressure (ln P) versus the reciprocal of the absolute
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temperature (1/T), according to the Clausius-Clapeyron equation.

Heat Capacity
The heat capacity of a liquid can be measured using calorimetry.

Apparatus: A differential scanning calorimeter (DSC) or an adiabatic calorimeter.

Procedure (DSC):

A known mass of 2-Ethylcyclohexanol is hermetically sealed in a sample pan. An empty,

sealed pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.

The pans are heated at a constant rate over the desired temperature range.

The instrument measures the difference in heat flow required to maintain the sample and

reference at the same temperature.

This differential heat flow is directly proportional to the heat capacity of the sample.

Data Analysis: The heat capacity at constant pressure (Cp) is determined as a function of

temperature from the measured heat flow.

Logical Workflow for Thermodynamic Property
Determination
The following diagram illustrates the logical workflow for the experimental determination and

subsequent calculation of key thermodynamic properties for a compound like 2-
Ethylcyclohexanol.
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Calculated Properties

Bomb Calorimetry
(Enthalpy of Combustion, ΔcH°)

Enthalpy of Formation (ΔfH°)
(via Hess's Law)

Vapor Pressure Measurement
(P vs. T)

Enthalpy of Vaporization (ΔvapH°)
(via Clausius-Clapeyron)

Differential Scanning Calorimetry
(Heat Capacity, Cp)

Standard Entropy (S°)
(from Cp data)

Gibbs Free Energy of Formation (ΔfG°)
(ΔfG° = ΔfH° - TΔfS°)

Click to download full resolution via product page

Caption: Workflow for determining thermodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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